
Unveiling N,N-bis[2-(octylamino)ethyl]glycine: A
Technical Overview

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: n,n-bis[2-(octylamino)ethyl]glycine

Cat. No.: B096743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 17670-95-0 Synonyms: Obanol Meiji, TG 580

This technical guide provides a consolidated overview of the publicly available information on

N,N-bis[2-(octylamino)ethyl]glycine, a chemical compound with potential applications in the

antimicrobial field. While in-depth experimental data and detailed mechanistic studies are not

widely published, this document summarizes the existing knowledge to support further

research and development efforts.

Chemical and Physical Properties
N,N-bis[2-(octylamino)ethyl]glycine is a tertiary amine with a glycine backbone and two

octylaminoethyl side chains. Its amphiphilic nature, combining a hydrophilic amino acid core

with lipophilic octyl chains, suggests potential surfactant-like properties that could contribute to

its biological activity.

Table 1: Physicochemical Properties of N,N-bis[2-(octylamino)ethyl]glycine
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Property Value Source

Molecular Formula C22H47N3O2 N/A

Molecular Weight 385.63 g/mol N/A

Appearance Off-white solid [1]

Boiling Point 509.3 °C at 760 mmHg [2]

Flash Point 261.8 °C [2]

Density 0.937 g/cm³ [2]

Known Applications and Biological Activity
The primary application cited for N,N-bis[2-(octylamino)ethyl]glycine is as an antimicrobial

agent.[3][4][5] However, specific details regarding its spectrum of activity, potency (e.g.,

minimum inhibitory concentrations), and mechanism of action are not extensively documented

in publicly accessible scientific literature.

Synthesis
While detailed, step-by-step synthesis protocols are not available, the synthesis of N,N-bis[2-
(octylamino)ethyl]glycine can be conceptually understood through standard organic

chemistry reactions. The logical workflow for its synthesis would likely involve the reaction of a

glycine derivative with a protected aminoethyl intermediate, followed by alkylation with an octyl

halide and subsequent deprotection steps.

Conceptual Synthesis Workflow

Caption: Conceptual workflow for the synthesis of N,N-bis[2-(octylamino)ethyl]glycine.

Gaps in Current Knowledge and Future Research
Directions
A comprehensive review of the available literature reveals significant gaps in the understanding

of N,N-bis[2-(octylamino)ethyl]glycine. For researchers and drug development professionals,

these gaps represent opportunities for novel investigations.
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Key areas for future research include:

Quantitative Antimicrobial Studies: Determination of the Minimum Inhibitory Concentration

(MIC) and Minimum Bactericidal Concentration (MBC) against a broad panel of clinically

relevant bacteria and fungi.

Mechanism of Action Studies: Elucidation of the molecular mechanism by which this

compound exerts its antimicrobial effects. This could involve studies on cell membrane

integrity, inhibition of essential enzymes, or other cellular targets.

Toxicology and Safety Profile: In-depth in vitro and in vivo toxicological studies are necessary

to assess its safety for potential therapeutic applications.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs to

understand the relationship between the chemical structure and antimicrobial activity,

potentially leading to the development of more potent and selective compounds.

Conclusion
N,N-bis[2-(octylamino)ethyl]glycine is a chemical entity with attributed antimicrobial

properties. However, the lack of detailed, publicly available experimental data, including

protocols, quantitative efficacy, and mechanistic insights, currently limits its potential for

advanced drug development. The information presented in this guide is intended to serve as a

foundational resource to stimulate and guide future research into this promising molecule.

Further empirical studies are essential to fully characterize its biological activity and to

determine its viability as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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